Cas no 79108-81-9 (3-Thia-1.6-hexanedithiol)

• Product Name: 3-Thia-1.6-hexanedithiol
• CAS No: 79108-81-9
• MF: C₅H₁₂S₃
• MW: 168.343777656555
• CID: 830255
• PubChem ID: 12691713
• Update Time: 2025-04-19

3-Thia-1.6-hexanedithiol Chemical and Physical Properties

Names and Identifiers

• 3-Thia-1.6-hexanedithiol
• 1,6-dimercapto-3-thiahexane
• FT-0698983
• 1,4,8-trithiaoctane
• 3-(2-sulfanylethylsulfanyl)propane-1-thiol
• 79108-81-9
• SCHEMBL2598102

• Inchi： 1S/C5H12S3/c6-2-1-4-8-5-3-7/h6-7H,1-5H2
• InChI Key： RSQCPZJFYJBZDV-UHFFFAOYSA-N
• SMILES： S(CCS)CCCS

Computed Properties

• Exact Mass: 168.01011390g/mol
• Monoisotopic Mass: 168.01011390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 38.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 27.3Ų